4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine is a chemical compound that has gained a lot of attention in scientific research. It is a potent inhibitor of certain enzymes and has shown promising results in various studies.
Scientific Research Applications
The compound has been extensively studied in various scientific fields. It has been found to be a potent inhibitor of certain enzymes, which makes it useful in drug discovery and development. It has also shown promise in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine involves the inhibition of certain enzymes, particularly kinases. It binds to the ATP-binding site of the enzyme, preventing it from carrying out its function. This leads to the inhibition of downstream signaling pathways, which can result in the suppression of tumor growth and inflammation.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been shown to have a neuroprotective effect, which makes it useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine in lab experiments is its potency. It is a highly potent inhibitor of certain enzymes, which makes it useful in drug discovery and development. However, one of the limitations is its specificity. It may not be selective enough for certain enzymes, which can lead to off-target effects.
Future Directions
There are several future directions for the study of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine. One direction is the development of more specific inhibitors that target specific enzymes. Another direction is the exploration of its potential in the treatment of other diseases, such as autoimmune disorders and metabolic diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a potent inhibitor of certain enzymes that has shown promise in various scientific fields. Its mechanism of action involves the inhibition of downstream signaling pathways, which can result in the suppression of tumor growth and inflammation. While it has advantages in lab experiments, there are also limitations to its specificity. Further research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine involves several steps. The starting materials are 2,3-dimethylphenylamine and 4-bromo-7H-pyrrolo[2,3-d]pyrimidine. The reaction is carried out in the presence of a catalyst and solvent, and the product is obtained after purification.
properties
IUPAC Name |
4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5/c1-13-4-3-5-16(14(13)2)22-8-10-23(11-9-22)18-15-6-7-19-17(15)20-12-21-18/h3-7,12H,8-11H2,1-2H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXRQJFURHRDGLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C3=NC=NC4=C3C=CN4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.